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Cat. No.: B1612865 Get Quote

Introduction

Silver arsenite (Ag₃AsO₃) is a yellow, powdery inorganic compound that is soluble in water.[1]

[2] Historically, silver salts have played a role in the qualitative and quantitative analysis of

arsenic. However, the use of silver arsenite as a primary chemical standard in modern arsenic

analysis is virtually non-existent. This is largely due to its instability, high toxicity, and the

availability of more stable and well-characterized arsenic standards, such as arsenic trioxide

(As₂O₃).[3] This document provides an overview of the properties of silver arsenite, its

historical context in arsenic analysis, and the reasons for its limited application as a chemical

standard.

Chemical Properties and Data
Silver arsenite is sensitive to light and highly toxic if ingested or inhaled.[1][2] It has weak

oxidizing or reducing properties.[1] Due to its limited use as a standard, comprehensive

quantitative data regarding its purity, stability, and solubility for the preparation of standard

solutions are not readily available in contemporary scientific literature.
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Property Value Reference

Chemical Formula Ag₃AsO₃ [4]

Appearance Fine yellow powder [1][2]

Solubility Water soluble [2]

Hazards

Highly toxic by ingestion and

inhalation, irritating to skin,

eyes, and mucous

membranes, light-sensitive

[1][2]

Historical Application in Qualitative Analysis
In historical analytical methods, silver nitrate was used to differentiate between arsenite

(AsO₃³⁻) and arsenate (AsO₄³⁻) ions in solution. The precipitation reactions with silver nitrate

yield precipitates of different colors, with silver arsenite being yellow and silver arsenate

having a reddish-brown appearance.[5][6] This formed the basis for the qualitative identification

of these arsenic species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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